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Compound of Interest |

2-Hydroxyhexanedioic Acid
Compound Name:
Disodium Salt

Cat. No.: B12052560

Get Quote

\ J

Before any disposal protocol can be established, a thorough understanding of the chemical's
properties and associated hazards is essential.

Chemical Profile: 2-Hydroxyhexanedioic Acid Disodium Salt

e Synonyms: 2-Hydroxyadipic Acid Disodium Salt, DL-2-Hydroxyadipic Acid Disodium Salt[1]
e Molecular Formula: CeHsNa20s[1][2]

o Typical Physical State: Solid

The first and most critical step for any chemical handling procedure is to consult the Safety
Data Sheet (SDS) provided by the manufacturer. While information from suppliers like Santa
Cruz Biotechnology and LGC Standards indicates this compound is intended for research use,
the SDS contains detailed information on hazard identification, handling, storage, and disposal.
[1][2] Based on available data, 2-Hydroxyhexanedioic Acid Disodium Salt is not typically
classified as a hazardous substance under the Globally Harmonized System (GHS). However,
this must be verified with the specific SDS for the lot you are using.
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This guide proceeds on the common classification of this salt as non-hazardous waste. If your
supplier's SDS indicates any hazard classification (e.g., skin irritant, toxic), the disposal
protocol must be elevated to follow hazardous waste guidelines.[3]

PART 2: SCIENTIFIC INTEGRITY & LOGIC - A Self-
Validating Disposal Protocol

The following protocol is designed as a self-validating system. Each step is a logical
progression, ensuring that safety and compliance are maintained throughout the process.

Experimental Protocol: Step-by-Step Disposal

1. Assessment and Personal Protective Equipment (PPE)

o Causality & Expertise: Although not classified as hazardous, the solid, often powdered, form
of this salt presents a risk of aerosolization. Prudent laboratory practice dictates minimizing
exposure to any chemical, regardless of its hazard classification.

e Procedure:

o Confirm the waste container holds only 2-Hydroxyhexanedioic Acid Disodium Salt and
IS not cross-contaminated with other, potentially hazardous, chemical waste.[4][5]

o At a minimum, don standard laboratory PPE: a lab coat, nitrile gloves, and safety glasses
with side shields.

o If handling large quantities or if there is a significant risk of dust formation, consider using
a dust mask or working in a ventilated area.[6][7]

2. Containerization and Labeling

o Causality & Trustworthiness: Proper containment and labeling are the cornerstones of a safe
waste management system. Clear labeling prevents the accidental mixing of incompatible
wastes and ensures the waste stream is handled correctly by disposal personnel.[5][8]

e Procedure:
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o Place the solid waste into a durable, sealable container made of a compatible material,
such as high-density polyethylene (HDPE).

o The container must be clearly and legibly labeled. The label must include:

The full chemical name: "2-Hydroxyhexanedioic Acid Disodium Salt" (avoiding
formulas or abbreviations).[8]

The words "Non-Hazardous Waste".

The date of accumulation.

The name of the generating laboratory or researcher.
o Ensure the container is kept closed at all times except when adding waste.[8]
3. Segregation and Storage

o Causality & Expertise: Segregating waste streams is fundamental to both safety and cost-
effective disposal. Mixing non-hazardous waste with hazardous waste results in the entire
volume being treated as hazardous, increasing costs and regulatory burden.[3]

e Procedure:

o Store the labeled container in a designated satellite accumulation area for non-hazardous
solid chemical waste.[8]

o This storage area must be physically separate from hazardous waste storage to prevent
cross-contamination or reaction. For example, keep acids and bases, as well as
flammables and oxidizers, well segregated.[4][8]

4. Final Disposal Pathway

o Causality & Authoritative Grounding: The final disposal route is dictated by institutional
policies and local, state, and federal regulations.[9][10] The U.S. Environmental Protection
Agency (EPA) sets the framework, but state and local rules are often more stringent.[9][10]

e Procedure:
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o Consult your Institution's Environmental Health & Safety (EHS) Office. This is a mandatory
verification step. Your EHS department provides the definitive procedure for your specific
location and will arrange for pickup by a licensed waste disposal contractor.[11]

o Do NOT dispose of this chemical down the drain. While it is a salt and may be water-
soluble, sewer disposal of laboratory chemicals is broadly prohibited unless explicitly
permitted by your EHS office and the local publicly owned treatment works (POTW).[5][6]
[12]

o Empty Container Disposal: Once the container is empty, it can often be disposed of in
regular trash after being triple-rinsed with water and having the label completely defaced
or removed.[4][11][13]

Data Presentation: Summary Table

Parameter Guideline

Rationale & Source

Based on supplier information;
must be verified with SDS.

Hazard Classification Typically Non-Hazardous

. . ) Common to solid/powdered
Primary Risk Dust Inhalation

chemicals.[7]

Required PPE

Lab coat, gloves, safety

glasses

Standard laboratory practice.

[5]

Container Type

Labeled, sealed, compatible
(e.g., HDPE)

Prevents leaks and ensures

proper identification.[8][13]

Disposal Pathway

Licensed waste contractor via
EHS

Ensures compliance with local
and federal regulations.[8][10]
[11]

Sewer Disposal

Prohibited

Protects waterways and

wastewater treatment systems.

[5](6]

PART 3: VISUALIZATION & FORMATTING
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To provide a clear, at-a-glance understanding of the procedural flow, the following diagram

outlines the decision-making process for disposal.

Step 1: Assessment

Identify Waste:
2-Hydroxyhexanedioic Acid
Disodium Salt

Consult Supplier SDS
for Hazard Classification

Don Appropriate PPE
(Gloves, Glasses, Lab Coat)

Step 2: Han

vJlling & Storage

Place in Labeled,
Sealed Container

i

Store in Designated
NON-HAZARDOUS Area

inal Disposal

Contact Institutional
EHS Office

Arrange Pickup by
Licensed Contractor

Disposal Complete
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Caption: Decision workflow for the proper disposal of 2-Hydroxyhexanedioic Acid Disodium
Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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